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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

For researchers, scientists, and drug development professionals, ensuring personal safety
during the handling of hazardous chemicals is paramount. This document provides essential,
immediate safety and logistical information for working with chloropicrin, a highly toxic
chemical with lachrymatory properties. The following procedural guidance outlines operational
and disposal plans to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Selection

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against chloropicrin exposure. A thorough risk assessment of the specific procedures to be
performed should always precede the selection of PPE. The following tables summarize the
recommended PPE based on established exposure limits and material resistance.

Exposure Limits and Respirator Selection

Chloropicrin is toxic if inhaled, and appropriate respiratory protection is critical. The selection
of a respirator is determined by the concentration of chloropicrin in the atmosphere. The
Occupational Safety and Health Administration (OSHA) has established a Permissible
Exposure Limit (PEL) for chloropicrin, and the National Institute for Occupational Safety and
Health (NIOSH) has set a Recommended Exposure Limit (REL) and an Immediately
Dangerous to Life or Health (IDLH) concentration.
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o Concentration Concentration Recommended
Exposure Limit .
(ppm) (mg/m3) Respirator (APF)

No respirator required
0.1 0.7 if at or below this
level[1]

OSHA PEL (8-hr
TWA)

No respirator required
NIOSH REL (10-hr

0.1 0.7 if at or below this
TWA)
level[1]
Supplied-Air
Respirator (SAR) or
Self-Contained
NIOSH IDLH 2 14

Breathing Apparatus
(SCBA) (APF 10,000)

[1]

TWA: Time-Weighted Average; APF: Assigned Protection Factor

For concentrations above the PEL/REL and up to the IDLH, a NIOSH-approved air-purifying,
full-facepiece respirator (gas mask) with an organic vapor canister or a powered, air-purifying
respirator (PAPR) with organic vapor cartridges should be used. For emergency situations or
unknown concentrations, a full-facepiece SCBA is required.

Dermal and Eye Protection

Chloropicrin can cause severe skin and eye irritation. Therefore, appropriate dermal and eye
protection are mandatory.
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Breakthrough Time

PPE Component MateriallType )
(minutes)
Gloves Butyl Rubber > 480 (Estimated)
Nitrile Rubber > 480 (Estimated)
Protective Clothing Tychem® TK > 480[1]
) Chemical Splash Goggles and
Eye Protection N/A

Face Shield

Note on Glove Breakthrough Times: Specific breakthrough time data for chloropicrin with
nitrile and butyl gloves is not readily available. The provided times are estimations based on the
chemical resistance of these materials to similar chemical classes (chlorinated and nitro
compounds). Users should consult the specific glove manufacturer's chemical resistance data.
For any direct or prolonged contact, it is crucial to select gloves with a documented high
resistance to chloropicrin.

Experimental Protocols: Donning, Doffing, and
Disposal of PPE

Adherence to strict protocols for putting on (donning), taking off (doffing), and disposing of PPE
IS critical to prevent cross-contamination and exposure.

Donning of PPE

e Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand
sanitizer.

e Inner Gloves: Don the first pair of chemical-resistant gloves (e.g., nitrile).

o Protective Suit: Step into the Tychem® TK suit, pulling it up to your waist. Insert arms into the

sleeves.

¢ Respirator: Put on the appropriate NIOSH-approved respirator and perform a user seal

check.
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e Suit Hood: Pull the suit's hood over your head, ensuring a snug fit around the respirator's
facepiece.

e Suit Zipper and Flap: Zip up the suit completely and seal the storm flap.

e Outer Gloves: Don a second pair of chemical-resistant gloves (e.g., butyl rubber) over the
first pair, ensuring the cuffs of the gloves go over the sleeves of the suit.

o Eye and Face Protection: Put on chemical splash goggles, followed by a face shield.

e Final Check: Visually inspect all PPE for any tears, punctures, or unsealed areas before
entering the work area.

Doffing of PPE

The doffing process should be performed in a designated area, proceeding from the most
contaminated to the least contaminated items.

« Initial Decontamination: If the PPE is heavily contaminated, it should be decontaminated with
a mild soap and water solution before removal.

o Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them.

e Face Shield and Goggles: Remove the face shield and goggles from the back of the head,
avoiding contact with the front surfaces.

o Protective Suit and Inner Gloves: Unzip the suit and roll it down from the shoulders, turning it
inside out. As you remove your arms from the sleeves, simultaneously remove the inner
gloves, so they are contained within the suit.

» Respirator: Remove the respirator from behind your head.

e Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Disposal of Contaminated PPE

All disposable PPE used when handling chloropicrin must be treated as hazardous waste.
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o Containment: Place all contaminated PPE in a designated, labeled, and sealed hazardous
waste container (e.g., a heavy-duty polyethylene bag or a labeled drum).

» Labeling: Clearly label the container as "Hazardous Waste - Chloropicrin Contaminated
PPE."

o Storage: Store the container in a designated hazardous waste accumulation area.

o Disposal: Arrange for disposal through your institution's environmental health and safety
office, following all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for PPE Management

The following diagram illustrates the logical workflow for the selection, use, and disposal of
PPE when handling chloropicrin.
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PPE Workflow for Handling Chloropicrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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